Cas no 1805736-12-2 (Methyl 2-bromo-6-(2-cyanoethyl)phenylacetate)

• Product Name: Methyl 2-bromo-6-(2-cyanoethyl)phenylacetate
• CAS No: 1805736-12-2
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4972828
• Update Time: 2025-10-28

Methyl 2-bromo-6-(2-cyanoethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(2-cyanoethyl)phenylacetate

• Inchi： 1S/C12H12BrNO2/c1-16-12(15)8-10-9(5-3-7-14)4-2-6-11(10)13/h2,4,6H,3,5,8H2,1H3
• InChI Key： AKDUIMVFFPUOLI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CCC#N)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-6-(2-cyanoethyl)phenylacetate

Comprehensive Overview of Methyl 2-bromo-6-(2-cyanoethyl)phenylacetate (CAS No. 1805736-12-2)

Methyl 2-bromo-6-(2-cyanoethyl)phenylacetate (CAS No. 1805736-12-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromine substituent and a cyanoethyl group, makes it a versatile building block for constructing complex molecules. The compound's ester functionality further enhances its reactivity, enabling applications in cross-coupling reactions and catalytic transformations.

In recent years, the demand for Methyl 2-bromo-6-(2-cyanoethyl)phenylacetate has surged due to its role in developing small-molecule inhibitors and bioconjugation techniques. Researchers are particularly interested in its potential for drug discovery, where its aryl bromide moiety facilitates palladium-catalyzed reactions like Suzuki-Miyaura couplings. This aligns with the growing trend of green chemistry, as scientists seek sustainable methods to synthesize bioactive compounds.

The compound's CAS No. 1805736-12-2 is frequently searched in academic databases and patent filings, reflecting its industrial relevance. Users often inquire about its solubility (notably in DMSO and acetonitrile), storage conditions (recommended at -20°C under inert gas), and handling precautions. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a critical factor for high-throughput screening applications.

Emerging discussions in cheminformatics highlight the compound's utility in structure-activity relationship (SAR) studies. Its electron-withdrawing groups influence π-stacking interactions, a hot topic in computational chemistry forums. Additionally, the cyanoethyl side chain has sparked interest in proteolysis-targeting chimera (PROTAC) design, addressing the rising demand for targeted protein degradation therapies.

From a commercial perspective, suppliers often emphasize the compound's batch-to-batch consistency and scalability—key concerns for contract manufacturing organizations (CMOs). Regulatory compliance with REACH and ICH guidelines is another frequent query, especially among European and North American buyers. The compound's synthetic route optimization is also a popular research topic, with publications exploring microwave-assisted and flow chemistry approaches to improve yield.

In material science, Methyl 2-bromo-6-(2-cyanoethyl)phenylacetate serves as a precursor for liquid crystal monomers and organic semiconductors. Its conjugated system enables tunable electronic properties, relevant to OLED and photovoltaic device development. This multidisciplinary applicability positions it as a compound of interest in convergent technology sectors.